N-(4-hydroxyphenyl)-4-nitrobenzamide CAS 13160-56-0 properties
N-(4-hydroxyphenyl)-4-nitrobenzamide CAS 13160-56-0 properties
An in-depth technical analysis and methodological guide on the properties, structural utility, and experimental handling of N-(4-hydroxyphenyl)-4-nitrobenzamide.
Executive Summary
As an application scientist overseeing early-stage Active Pharmaceutical Ingredient (API) development, the selection of bifunctional building blocks is paramount for efficient synthetic routing. N-(4-hydroxyphenyl)-4-nitrobenzamide (CAS 13160-56-0) serves as a quintessential scaffold in medicinal chemistry, particularly in the synthesis of[1]. This whitepaper explores the physicochemical properties, structural logic, and validated experimental workflows associated with this critical intermediate.
Physicochemical Profiling
Understanding the baseline properties of CAS 13160-56-0 is essential for predicting solubility, reactivity, and downstream purification strategies. The presence of both a hydrogen-bond donating phenol and a strongly electron-withdrawing nitro group gives this molecule a highly polarized thermodynamic profile[2].
Table 1: Quantitative Physicochemical Properties
| Property | Value |
| CAS Registry Number | 13160-56-0 |
| IUPAC Name | N-(4-hydroxyphenyl)-4-nitrobenzamide |
| Molecular Formula | C₁₃H₁₀N₂O₄ |
| Molecular Weight | 258.23 g/mol |
| Density (Predicted) | 1.446 g/cm³ |
| Boiling Point (Predicted) | 395.8ºC at 760 mmHg |
Structural Logic & Orthogonal Reactivity
The strategic value of N-(4-hydroxyphenyl)-4-nitrobenzamide lies in its orthogonal reactivity. The molecule is functionally divided into two distinct hemispheres, allowing chemists to perform sequential modifications without cross-reactivity:
-
The Electron-Rich Phenol : The hydroxyl group strongly activates the adjacent ortho-positions on the aromatic ring toward electrophilic aromatic substitution. This is routinely exploited via the Mannich reaction to install basic amine side chains (e.g., pyrrolidin-1-ylmethyl groups), which act as the primary pharmacophore for sodium channel binding[3].
-
The Electron-Deficient Nitroarene : The 4-nitro group acts as a robust, unreactive placeholder during the highly basic Mannich alkylation. Once the side chains are installed, the nitro group is catalytically reduced to an aniline, unlocking a new nucleophilic site for subsequent amidation[3].
Logical relationship of orthogonal reactivity in CAS 13160-56-0.
Standardized Experimental Protocol: Catalytic Hydrogenation
A critical juncture in utilizing CAS 13160-56-0 is the reduction of the nitro group following ortho-alkylation. The following protocol details the synthesis of N-(4-aminobenzoyl)-3,5-bis(pyrrolidinylmethyl)-4-hydroxyaniline from its nitro precursor[3].
Objective : Selective reduction of the 4-nitro group to a 4-amino group without cleaving the newly installed pyrrolidinyl side chains.
Step-by-Step Methodology:
-
Substrate Solvation : Dissolve the nitrobenzamide intermediate in anhydrous methanol. Causality: Methanol provides optimal solubility for the polar, basic intermediate and facilitates rapid proton transfer during the catalytic cycle.
-
Catalyst Suspension : Add 10% Palladium on activated charcoal (Pd/C) to the solution. Causality: Pd/C provides a high surface area for H₂ adsorption and dissociation, significantly lowering the activation energy required for N-O bond cleavage.
-
Acidic Modulation : Introduce a catalytic amount of hydrochloric acid (HCl). Causality: The acidic environment prevents the poisoning of the palladium catalyst by the highly basic pyrrolidine moieties and accelerates the reduction by protonating the intermediate nitroso and hydroxylamine species[3].
-
Hydrogenation : Purge the reaction vessel with inert gas (N₂ or Ar) three times, then introduce Hydrogen (H₂) gas. Stir vigorously for 3.0 hours at room temperature[3]. Causality: Vigorous stirring maximizes the gas-liquid-solid interfacial area, ensuring that the mass transfer of H₂ to the catalyst surface does not become the rate-limiting step.
-
Self-Validating Quality Control : Monitor the reaction via Thin Layer Chromatography (TLC) under 254 nm UV light. Validation: The starting nitro compound will exhibit a distinct Rf value compared to the highly polar amine product. Complete disappearance of the starting material validates the reaction endpoint. Post-isolation, confirm the reduction by the disappearance of the strong symmetric and asymmetric NO₂ stretching bands (~1530 and 1350 cm⁻¹) via FTIR spectroscopy.
-
Isolation : Filter the mixture through a Celite pad to safely remove the pyrophoric Pd/C catalyst. Concentrate the filtrate under reduced pressure to yield the crude amine (typically ~70% yield)[3].
Step-by-step synthetic workflow from CAS 13160-56-0 to amino-aniline derivatives.
Pharmacological Context: Class I Antiarrhythmic Mechanisms
Derivatives synthesized from N-(4-hydroxyphenyl)-4-nitrobenzamide, particularly those patterned after changrolin, are rigorously evaluated for their antiarrhythmic and parasympatholytic activities[1].
These compounds function primarily via a [1]. By blocking voltage-gated sodium channels (Nav) in cardiac myocytes, they decrease the rate of Phase 0 depolarization. This modulation of the action potential conduction velocity suppresses arrhythmogenesis. Notably, structural tuning via the final amidation step (replacing the reduced nitro group) allows medicinal chemists to optimize the therapeutic index, yielding potent antiarrhythmic agents with minimized parasympatholytic side effects[4].
Class I antiarrhythmic signaling and electrophysiological pathway.
References
-
Stout, D. M., Matier, W. L., Barcelon-Yang, C., Reynolds, R. D., & Brown, B. S. (1984). "Synthesis and antiarrhythmic and parasympatholytic properties of substituted phenols. 2. Amides." Journal of Medicinal Chemistry, 27(10), 1347-1350. URL:[Link]
-
ChemSrc. "Benzamide, N-(4-hydroxyphenyl)-4-nitro- (CAS 13160-56-0) Properties." URL:[Link]
-
Molaid. "Reaction Information: N-[4-hydroxy-3,5-bis(pyrrolidin-1-ylmethyl)phenyl]-4-nitrobenzamide." URL:[Link]
Sources
- 1. Synthesis and antiarrhythmic and parasympatholytic properties of substituted phenols. 2. Amides - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Benzamide,N-(4-hydroxyphenyl)-4-nitro- - 生产厂家:达阳化工(杭州)有限公司 - 化源网 [chemsrc.com]
- 3. N-(4-aminobenzoyl)-3,5-bis(pyrrolidinylmethyl)-4-hydroxyaniline - CAS号 90446-62-1 - 摩熵化学 [molaid.com]
- 4. pubs.acs.org [pubs.acs.org]

